Cas no 4013-24-5 (2-Butenoic acid,4-hydroxy-)

2-Butenoic acid,4-hydroxy- structure
2-Butenoic acid,4-hydroxy- structure
Product Name:2-Butenoic acid,4-hydroxy-
CAS No:4013-24-5
MF:C4H6O3
MW:102.088641643524
CID:332163
PubChem ID:6155526
Update Time:2025-04-19

2-Butenoic acid,4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,4-hydroxy-
    • (E)-4-hydroxybut-2-enoic acid
    • MFCD00673880
    • EN300-109259
    • 4013-24-5
    • trans-4-hydroxycrotonic acid
    • trans-4-hydroxycrotonic-acid
    • LMFA01050398
    • 4-Hydroxycrotonic acid
    • 4-hydroxy-2E-butenoic acid
    • 2-Butenoic acid, 4-hydroxy-, (2E)-
    • Q7667802
    • gamma-Hydroxycrotonic acid
    • MS-20522
    • 4-hydroxy-crotonic acid
    • SCHEMBL60642
    • 2-Butenoic acid, 4-hydroxy-
    • 4-hydroxybut-2-enoic acid
    • A847324
    • trans-gamma-hydroxycrotonic acid
    • BPBio1_000904
    • (2E)-4-hydroxybut-2-enoic acid
    • SR-01000597703-1
    • 4-Hydroxy-2-butenoate
    • CS-0020662
    • RMQJECWPWQIIPW-OWOJBTEDSA-N
    • HMS3411C16
    • NCGC00024639-02
    • EN300-724810
    • 4-hydroxybut-2-enoicacid
    • 24587-49-3
    • trans-4-Hydroxy-2-butenoic acid
    • CHEMBL507046
    • AKOS011627316
    • Biomol-NT_000270
    • 4-Hydroxy-2-butenoic acid
    • 4-Hydroxy-but-2-enoic acid
    • 4-HYDROXY-BUT-2-ENOICACID
    • SR-01000597703
    • NCGC00024639-03
    • J-015581
    • (E)-4-Hydroxy-2-butenoic Acid
    • (E)-4-Hydroxycrotonic Acid
    • gamma-hydroxy-Crotonic acid
    • Z3178016098
    • AT11505
    • DTXSID901027169
    • BCP21499
    • T-HCA
    • HMS3675C16
    • CHEBI:179637
    • Inchi: 1S/C4H6O3/c5-3-1-2-4(6)7/h1-2,5H,3H2,(H,6,7)/b2-1+
    • InChI Key: RMQJECWPWQIIPW-OWOJBTEDSA-N
    • SMILES: OC/C=C/C(=O)O

Computed Properties

  • Exact Mass: 102.032
  • Monoisotopic Mass: 102.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 84.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5A^2
  • XLogP3: -0.6

Experimental Properties

  • Density: 1.271
  • Boiling Point: 338.7°Cat760mmHg
  • Flash Point: 172.9°C
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